Cas no 105387-95-9 (3-Pyridinecarbonitrile, 2-amino-4-(4-chlorophenyl)-6-phenyl-)

3-Pyridinecarbonitrile, 2-amino-4-(4-chlorophenyl)-6-phenyl-, is a heterocyclic organic compound featuring a pyridine core substituted with amino, cyano, chlorophenyl, and phenyl groups. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple functional groups enhances its reactivity, enabling diverse derivatization for applications in drug discovery and material science. Its chlorophenyl and phenyl substituents contribute to increased lipophilicity, potentially improving bioavailability in medicinal chemistry applications. The compound's well-defined structure and high purity ensure consistent performance in research and industrial processes, supporting its use in developing novel bioactive molecules.

3-Pyridinecarbonitrile, 2-amino-4-(4-chlorophenyl)-6-phenyl- structure

105387-95-9 structure

Product Name:3-Pyridinecarbonitrile, 2-amino-4-(4-chlorophenyl)-6-phenyl-

CAS No:105387-95-9

MF:C₁₈H₁₂ClN₃

MW:305.760982513428

CID:1152794

PubChem ID:711464

Update Time:2025-10-29

3-Pyridinecarbonitrile, 2-amino-4-(4-chlorophenyl)-6-phenyl- Chemical and Physical Properties

Names and Identifiers

- 3-Pyridinecarbonitrile, 2-amino-4-(4-chlorophenyl)-6-phenyl-
- 2-amino-4-(4-chlorophenyl)-6-phenylpyridine-3-carbonitrile
- CHEMBL223828
- DTXSID80351845
- SR-01000455032
- SR-01000455032-1
- CCG-12411
- SCHEMBL3368776
- EU-0074000
- 2-amino-4-(4-chlorophenyl)-6-phenylnicotinonitrile
- 5579-40-8
- 6H-380S
- 2-amino-3-cyano-4-(4-chlorophenyl)-6-phenylpyridine
- MFCD00244176
- BDBM50194823
- CBMicro_025321
- CS-0335506
- AKOS000286740
- 105387-95-9
- BIM-0025327.P001
- STK831960
- Inchi： 1S/C18H12ClN3/c19-14-8-6-12(7-9-14)15-10-17(13-4-2-1-3-5-13)22-18(21)16(15)11-20/h1-10H,(H2,21,22)
- InChI Key： DTFPADSQKJTDTO-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C1C(C#N)=C(N)N=C(C2C=CC=CC=2)C=1

Computed Properties

Exact Mass: 305.07216
Monoisotopic Mass: 305.0719751g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 22
Rotatable Bond Count: 2
Complexity: 404
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.7
Topological Polar Surface Area: 62.7Å²

Experimental Properties

PSA: 62.7

3-Pyridinecarbonitrile, 2-amino-4-(4-chlorophenyl)-6-phenyl- Pricemore >>

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A2B Chem LLC	AD45440-1mg	2-Amino-4-(4-chlorophenyl)-6-phenylnicotinonitrile	105387-95-9	>90%	1mg	$201.00	2024-04-20
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A2B Chem LLC	AD45440-500mg	2-Amino-4-(4-chlorophenyl)-6-phenylnicotinonitrile	105387-95-9	>90%	500mg	$720.00	2024-04-20
A2B Chem LLC	AD45440-1g	2-Amino-4-(4-chlorophenyl)-6-phenylnicotinonitrile	105387-95-9	>90%	1g	$1295.00	2024-04-20
A2B Chem LLC	AD45440-5g	2-Amino-4-(4-chlorophenyl)-6-phenylnicotinonitrile	105387-95-9	>90%	5g	$4744.00	2024-04-20
abcr	AB581175-1g	2-Amino-4-(4-chlorophenyl)-6-phenylnicotinonitrile; .	105387-95-9		1g	€693.00	2025-04-22
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